![molecular formula C14H18O2 B2591761 1-[4-(Propan-2-yl)phenyl]cyclobutane-1-carboxylic acid CAS No. 926187-55-5](/img/structure/B2591761.png)
1-[4-(Propan-2-yl)phenyl]cyclobutane-1-carboxylic acid
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Overview
Description
“1-[4-(Propan-2-yl)phenyl]cyclobutane-1-carboxylic acid” is a chemical compound with the CAS Number: 926187-55-5 . It has a molecular weight of 218.3 and its IUPAC name is 1-(4-isopropylphenyl)cyclobutanecarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H18O2/c1-10(2)11-4-6-12(7-5-11)14(13(15)16)8-3-9-14/h4-7,10H,3,8-9H2,1-2H3,(H,15,16) . This indicates that the compound has a cyclobutane core with a carboxylic acid group and a 4-isopropylphenyl group attached to it .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties like boiling point, melting point, and solubility are not available in the literature.Scientific Research Applications
Understanding Biocatalyst Inhibition by Carboxylic Acids
Carboxylic acids, including structures similar to 1-[4-(Propan-2-yl)phenyl]cyclobutane-1-carboxylic acid, are studied for their roles in biocatalysis. They are known for their flexibility and usage as precursors in the production of industrial chemicals. Research focuses on their inhibitory effects on microbes like Escherichia coli and Saccharomyces cerevisiae, which are utilized in the fermentative production of various biorenewable chemicals. These acids can damage cell membranes and decrease microbial internal pH, affecting the production yields. Understanding these mechanisms aids in engineering more robust microbial strains for improved industrial performance (Jarboe, Royce, & Liu, 2013).
Cinnamic Acid Derivatives and Anticancer Research
Derivatives of cinnamic acid, which share a similar carboxylic acid functionality with this compound, have been extensively studied for their anticancer potentials. These compounds are noted for their rich medicinal tradition and have seen increased attention over the past two decades for their roles as traditional and synthetic antitumor agents. The structural flexibility of these compounds allows for the synthesis of a wide range of antitumor agents, highlighting the importance of carboxylic acid structures in medicinal chemistry (De, Baltas, & Bedos-Belval, 2011).
Cyclobutane Natural Products: Bioactivity and Synthesis
Research into cyclobutane-containing natural products, which include structures similar to this compound, explores their diverse biological effects and challenges in synthetic chemistry. These compounds, derived from [2 + 2]-cycloaddition reactions, exhibit a range of bioactivities, making them of great interest for drug development and other applications. The review of cyclobutane derivatives’ bioactivities, sources, and biomimetic syntheses provides insight into the potential pharmaceutical applications of these structures (Yang, Jia, Song, & Huang, 2022).
Safety and Hazards
properties
IUPAC Name |
1-(4-propan-2-ylphenyl)cyclobutane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O2/c1-10(2)11-4-6-12(7-5-11)14(13(15)16)8-3-9-14/h4-7,10H,3,8-9H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAHNYTPOYIGJRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2(CCC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
926187-55-5 |
Source
|
Record name | 1-[4-(propan-2-yl)phenyl]cyclobutane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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